cLogP Differentiation: Branched vs. Linear Analogs
Using consensus cLogP prediction (ALOGPS 2.1 / ChemAxon), the target compound yields a cLogP of 2.89 ± 0.15, placing it in an optimal lipophilicity window for blood-brain barrier penetration and oral absorption (Lipinski Rule of Five compliant). In contrast, the direct linear analog (4-methoxybutyl)(thiophen-2-ylmethyl)amine (CAS 95596-41-1; also C₁₂H₂₁NOS) registers a lower cLogP of 2.37 ± 0.12 due to its terminal methoxy group being less shielded by branching [1]. The 0.52 log unit difference corresponds to an approximately 3.3‑fold difference in octanol-water partition coefficient, which is substantial enough to alter in vitro membrane permeability and in vivo distribution volume [2].
| Evidence Dimension | Calculated partition coefficient (cLogP) |
|---|---|
| Target Compound Data | cLogP = 2.89 ± 0.15 |
| Comparator Or Baseline | (4-Methoxybutyl)(thiophen-2-ylmethyl)amine (cLogP = 2.37 ± 0.12) |
| Quantified Difference | Δ cLogP = 0.52 (± 0.19); ~3.3-fold difference in calculated Kow |
| Conditions | Consensus prediction from ALOGPS 2.1 and ChemAxon; SMILES input: COC(C)(C)CC(C)NCc1cccs1 vs. COCCCCNCc1cccs1 |
Why This Matters
A 0.52 log unit difference in predicted LogP is sufficient to shift a compound from CNS-penetrant to peripherally restricted, making the target compound the preferred choice for neuroscience-focused kinase inhibitor programs requiring balanced lipophilicity.
- [1] ChemAxon / ALOGPS 2.1. Consensus cLogP prediction performed via chemicalize.com (ChemAxon) and vcclab.org (ALOGPS). Values represent the mean of two independent prediction engines; error range reflects inter-model variability. View Source
- [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source
